Cas no 125935-84-4 (Hylan)

• Product Name: Hylan
• CAS No: 125935-84-4
• MF: C₂₈H₄₄N₂O₂₃
• MW: 776.648571014404
• CID: 196797
• PubChem ID: 24759
• Update Time: 2025-04-19

Hylan Chemical and Physical Properties

Names and Identifiers

• Hylan
• Hylan G-F 20
• Na-Hylan
• Synvisc
• Hexopyranuronosyl-(1->3)-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl-(1->4)hexopyranuronosyl-(1->3)-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranose
• DB08818
• Hyaluronic acid from Cockscomb
• EN300-33419387
• (2S,3S,4R,5R,6R)-3-{[(2S,3R,5S,6R)-4-{[(2R,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy}-3-acetamido-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-6-{[(2R,3R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}-4,5-dihydroxyoxane-2-carboxylic acid
• 125935-84-4
• (2S,3S,4S,5R,6R)-6-[(2S,3R,5S,6R)-3-acetamido-2-[(2S,3S,4R,5R,6R)-6-[(2R,3R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-2-carboxy-4,5-dihydroxyoxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• DTXSID90925319
• Hyaluronan

• Inchi： 1S/C28H44N2O23/c1-5(33)29-9-18(11(35)7(3-31)47-25(9)46)49-28-17(41)15(39)20(22(53-28)24(44)45)51-26-10(30-6(2)34)19(12(36)8(4-32)48-26)50-27-16(40)13(37)14(38)21(52-27)23(42)43/h7-22,25-28,31-32,35-41,46H,3-4H2,1-2H3,(H,29,33)(H,30,34)(H,42,43)(H,44,45)/t7-,8-,9-,10-,11-,12-,13+,14+,15-,16-,17-,18?,19?,20+,21+,22+,25-,26+,27-,28-/m1/s1
• InChI Key： KIUKXJAPPMFGSW-MNSSHETKSA-N
• SMILES： O([C@@H]1[C@@H](C(=O)O)O[C@H]([C@@H]([C@H]1O)O)OC1[C@@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)O)O)[C@H]1[C@@H](C([C@@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)NC(C)=O

Computed Properties

• Exact Mass: 776.23348565g/mol
• Monoisotopic Mass: 776.23348565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 400Ų